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Introduction

Crosslinked polyethylene (XLPE) is a thermoset material created by chemically modifying
polyethylene, transforming it from a thermoplastic to a material with enhanced properties. This
transformation is achieved by forming a three-dimensional network structure within the polymer
matrix.[1] Dicumyl peroxide (DCP) is a widely utilized organic peroxide for initiating this
crosslinking process in various types of polyethylene, including low-density polyethylene
(LDPE), linear low-density polyethylene (LLDPE), high-density polyethylene (HDPE), and ultra-
high molecular weight polyethylene (UHMWPE).[2][3][4] The resulting XLPE exhibits improved
thermal stability, chemical resistance, and mechanical properties, making it suitable for a wide
range of applications, such as insulation for electrical wires and cables, hot water pipes, and in
the medical field for orthopedic implants.[5][6]

These application notes provide detailed protocols for the crosslinking of polyethylene using
dicumyl peroxide and the subsequent characterization of the crosslinked material.

Mechanism of Dicumyl Peroxide Initiated
Crosslinking
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The crosslinking of polyethylene with dicumyl peroxide is a free-radical initiated process that
occurs at elevated temperatures.[7][8] The mechanism can be summarized in three main steps:

« Initiation: At temperatures typically between 130°C and 180°C, dicumyl peroxide undergoes
thermal decomposition to generate two cumyloxy radicals.[7]

o Hydrogen Abstraction: The highly reactive cumyloxy radicals abstract hydrogen atoms from
the polyethylene backbone, creating polymer macroradicals.[2][7]

e Crosslink Formation (Termination): Two polymer macroradicals combine to form a stable
carbon-carbon bond, resulting in a crosslink between the polyethylene chains.[7]

This process leads to the formation of a three-dimensional network structure, which is
responsible for the enhanced properties of XLPE.
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Dicumyl Peroxide Initiated Crosslinking Mechanism.

Experimental Protocols

Materials and Equipment
e Polyethylene (e.g., LDPE, LLDPE, HDPE, UHMWPE) powder or pellets

o Dicumyl peroxide (DCP)
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« Internal mixer (e.g., Brabender or Haake type)

e Hydraulic press with heating and cooling capabilities

e Molds for sample preparation

e Analytical balance

e Xylene or decahydronaphthalene (for gel content analysis)
o Extraction apparatus (Soxhlet or equivalent)

e Wire mesh cages (120-mesh)[9]

e Drying oven (vacuum or convection)

 Differential Scanning Calorimeter (DSC)

o Tensile testing machine

Protocol 1: Sample Preparation and Crosslinking

This protocol describes the preparation of crosslinked polyethylene samples using an internal
mixer and a hydraulic press.

e Predrying: Dry the polyethylene resin in an oven at a temperature below its melting point for
at least 4 hours to remove any moisture.

e Mixing:

o Set the internal mixer to a temperature that allows for the melting and mixing of the
polyethylene but is below the decomposition temperature of DCP (e.g., 110-120°C).

o Add the dried polyethylene to the mixer and allow it to melt and homogenize.

o Add the desired amount of dicumyl peroxide (typically ranging from 0.5 to 3.0 wt%) to the
molten polyethylene and mix until a uniform distribution is achieved.[10][11] The mixing
time will depend on the equipment and batch size.
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e Molding and Curing (Crosslinking):

o Preheat the hydraulic press to the crosslinking temperature, which should be above the
decomposition temperature of DCP (e.g., 170-180°C).[10][12]

o Place the polyethylene/DCP blend into a preheated mold.

o Transfer the mold to the hot press and apply a low pressure to allow the material to melt
and fill the mold completely.

o Increase the pressure to the desired level (e.g., 10-15 MPa) and maintain the temperature
for a specific curing time (e.g., 10-30 minutes) to ensure complete crosslinking.[10][12]

[¢]

Cool the mold under pressure to solidify the crosslinked polyethylene sheet.
o Sample Conditioning:
o Remove the crosslinked polyethylene sheet from the mold.

o Condition the samples at standard laboratory conditions (23 £ 2°C and 50 + 5% relative
humidity) for at least 24 hours before characterization.
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Experimental Workflow for PE Crosslinking.

Protocol 2: Determination of Gel Content (ASTM D2765)
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The gel content is a measure of the degree of crosslinking and represents the insoluble fraction
of the polymer after extraction with a suitable solvent. The standard test method is ASTM
D2765.[13][14][15][16]

o Sample Preparation:
o Cut a small sample (approximately 0.3 g) from the crosslinked polyethylene sheet.

o For the referee test method (Method A), the sample should be ground to pass through a
30-mesh sieve.[9] For non-referee tests, shavings can be used (Method B).[14][15]

o Extraction:
o Place the weighed sample into a 120-mesh wire cage.[9]

o Suspend the cage in a flask containing a suitable solvent, such as xylene or
decahydronaphthalene.[13][14][15] Ensure the sample is fully immersed.

o Heat the solvent to its boiling point and reflux for 12 hours.[12]
» Drying and Weighing:
o After extraction, remove the cage and wash it with fresh, hot solvent.

o Dry the cage containing the extracted sample in a vacuum oven at a temperature below
the melting point of the polyethylene until a constant weight is achieved.

 Calculation:
o Calculate the gel content using the following formula:

» Gel Content (%) = (Weight of dried sample after extraction / Initial weight of sample) x
100

Data Presentation

The following tables summarize the effect of dicumyl peroxide concentration on the properties
of various types of polyethylene.
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Table 1: Effect of DCP Concentration on the Gel Content of Polyethylene

DCP Concentration

Polyethylene Type (W19%) Gel Content (%) Reference
LDPE 0.0 0 [5]
0.5 ~65 [5]

1.0 ~78 [5]

1.5 ~85 [5]

2.0 ~88 [5]

HDPE 1.0 ~50 [10]
2.0 ~65 [10]

3.0 73.9 [10]

LLDPE 1.0 >80 [17]
2.0 >80 [17]

Table 2: Effect of DCP Concentration on Thermal Properties of Low-Density Polyethylene

(LDPE)
DCP Melting Crystallization  Degree of
Concentration  Temperature Temperature Crystallinity Reference
(wt%) (Tm) (°C) (Te) (°C) (%)
0.0 110.5 96.5 45.1 [5]
0.5 109.8 95.8 43.2 [5]
1.0 109.2 95.1 415 [5]
1.5 108.5 945 40.1 [5]
2.0 108.1 94.0 39.2 [5]
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Table 3: Effect of DCP Concentration on Mechanical Properties of Low-Density Polyethylene
(LDPE)

| DCP Concentration (wt%) | Maximum Tensile Stress (MPa) | Elongation at Break (%) |
Reference | | :--- | :--- | :=--| :---|[5] | | 0.0 | 10.2 | 550 |[5] | | 0.5 11.5| 450 |[5] | | 1.0 | 12.8 |
380 |[5]]11.5]23.5]320][5]|]2.0]14.1| 280 |[5] |

Discussion

The addition of dicumyl peroxide and subsequent curing leads to a significant increase in the
gel content of polyethylene, indicating the formation of a crosslinked network.[5] As the DCP
concentration increases, the degree of crosslinking also increases, which in turn affects the
material's properties.

The thermal properties of polyethylene are altered by crosslinking. The melting temperature,
crystallization temperature, and degree of crystallinity all tend to decrease with increasing DCP
content.[4][5][10][12] This is because the crosslinks hinder the folding of macromolecular
chains, leading to the formation of smaller and more imperfect crystals.[12]

The mechanical properties are also significantly influenced. While the tensile strength generally
increases with higher DCP concentrations, the elongation at break decreases.[4][5] This is
because the crosslinked network restricts the mobility of the polymer chains, making the
material stronger but less ductile.

Conclusion

Dicumyl peroxide is an effective crosslinking agent for polyethylene, enabling the tailoring of
its properties for specific applications. By carefully controlling the DCP concentration and curing
conditions, researchers can systematically modify the degree of crosslinking to achieve the
desired balance of thermal and mechanical properties. The protocols and data presented in
these application notes provide a foundation for the successful implementation of DCP-initiated
crosslinking of polyethylene in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.researchgate.net/publication/263605494_The_Effect_of_Peroxide_Cross-Linking_on_the_Properties_of_Low-Density_Polyethylene
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.plaschina.com.cn/EN/10.19491/j.issn.1001-9278.2011.12.009
https://www.ajol.info/index.php/sajc/article/download/21544/111919/0
https://www.ajol.info/index.php/sajc/article/download/21544/111919/0
https://www.researchgate.net/publication/263605494_The_Effect_of_Peroxide_Cross-Linking_on_the_Properties_of_Low-Density_Polyethylene
https://www.tandfonline.com/doi/pdf/10.1080/00222348.2013.789360
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. The Effect of Dialkyl Peroxide Crosslinking on the Properties of LLDPE and UHMWPE -
PMC [pmc.ncbi.nim.nih.gov]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. tandfonline.com [tandfonline.com]

3
4
5
6. researchgate.net [researchgate.net]
7. researchgate.net [researchgate.net]

8. publications.iupac.org [publications.iupac.org]
9. scribd.com [scribd.com]

10. Study on Cross-linking Behavior and Crystallization Behavior of Dicumyl Peroxide
Crosslinked High-density Polyethylene [plaschina.com.cn]

11. researchgate.net [researchgate.net]
12. ajol.info [ajol.info]

13. standards.iteh.ai [standards.iteh.ai]
14. webstore.ansi.org [webstore.ansi.org]

15. Determination of Gel Content and Swell Ratio of Crosslinked Ethylene Plastics - ITA Labs
- ITA Labs [italabs.co.uk]

16. standards.iteh.ai [standards.iteh.ai]
17. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols: Dicumyl Peroxide as a
Crosslinking Agent for Polyethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199699#dicumyl-peroxide-as-a-crosslinking-agent-
for-polyethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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